Cas no 177017-68-4 ((R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine)

(R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine structure
177017-68-4 structure
Product Name:(R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine
CAS No:177017-68-4
MF:C11H15NO
MW:177.242902994156
CID:139008
PubChem ID:12843124
Update Time:2025-04-19

(R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine
    • (R)-6-METHOXY-2-AMINOTETRALIN
    • 2-Naphthalenamine,1,2,3,4-tetrahydro-6-methoxy-, (2R)-
    • AG-E-27378
    • CHEMBL1161325
    • CTK4D6392
    • FT-0690316
    • I14-41147
    • KB-03347
    • (R)-(+)-6-METHOXY 2-AMINOTETRALIN
    • (R)-2-Amino-6-methoxy-1,2,3,4-tetrahydronaphthalene
    • 177017-68-4
    • DTXSID80511280
    • PD039219
    • BDBM50474417
    • 2-Naphthalenamine, 1,2,3,4-tetrahydro-6-methoxy-, (2R)-
    • AKOS006273685
    • 6-methoxy-2-aminotetralin
    • (2R)-6-Methoxytetralin-2-amine
    • (2R)-6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine
    • Inchi: 1S/C11H15NO/c1-13-11-5-3-8-6-10(12)4-2-9(8)7-11/h3,5,7,10H,2,4,6,12H2,1H3/t10-/m1/s1
    • InChI Key: WASIYUSITZITPW-SNVBAGLBSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)CC[C@H](C2)N

Computed Properties

  • Exact Mass: 177.11545
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.056
  • Boiling Point: 299.6 ºC at 760 mmHg
  • Flash Point: 139.7ºC
  • Refractive Index: 1.547
  • PSA: 35.25
  • LogP: 2.21150
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